2-(3,4-dimethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(3,4-dimethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C24H17FN4O2/c1-14-10-11-18(12-15(14)2)29-24(30)20-9-4-3-8-19(20)21(27-29)23-26-22(28-31-23)16-6-5-7-17(25)13-16/h3-13H,1-2H3
• InChI Key: GROJRFDQUJJBND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC(=CC=C5)F)C
• Molecular Formula: C24H17FN4O2
• Molecular Weight: 412.4 g/mol

Description

2-(3,4-dimethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C24H17FN4O2 and its molecular weight is 412.424. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

Compounds related to 2-(3,4-dimethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one have been extensively studied for their potential in medicinal chemistry. For instance, derivatives of phthalazine were synthesized and tested for anti-inflammatory activities, with some showing significant activity compared to indomethacin (Abd Alla et al., 2010). Similarly, other compounds in this category have been explored for antimicrobial properties (El-Hashash et al., 2012). These studies highlight the potential of phthalazin-1(2H)-one derivatives in developing new therapeutic agents.

Polymer Science and Material Applications

In the field of polymer science, the structure of phthalazin-1(2H)-one has been incorporated into various polymers for advanced material applications. For example, copoly(1,3,4-oxadiazole-ether)s containing phthalide groups have been synthesized, demonstrating high thermal stability and potential for use in electrical insulation (Hamciuc et al., 2008). Sulfonated poly(aryl ether) polymers containing phthalazinone and oxadiazole moieties have also been developed, showing excellent film-forming properties and chemical stability, which are valuable in high-performance polymer applications (Jin & Zhu, 2018).

Advanced Material Development

Further, derivatives of phthalazin-1(2H)-one have been utilized in the development of advanced materials. The synthesis of luminophores derived from fluorinated biphenyls incorporating this structure exhibits strong luminescence, suggesting applications in optoelectronics and display technologies (Olkhovik et al., 2008). Another study focused on the synthesis of fluorinated poly(1,3,4-oxadiazole-ether-imide)s, highlighting their solubility in polar organic solvents and potential in fluorescence applications (Hamciuc et al., 2005).